Cas no 106-80-9 (Oxiraneoctanoic acid,3-[2-(acetyloxy)octyl]-, 1,2,3-propanetriyl ester (9CI))

• Product Name: Oxiraneoctanoic acid,3-[2-(acetyloxy)octyl]-, 1,2,3-propanetriyl ester (9CI)
• CAS No: 106-80-9
• MF: C₆₃H₁₁₀O₁₅
• MW: 1107.5385222435
• CID: 225226
• PubChem ID: 6451176
• Update Time: 2025-04-19

Oxiraneoctanoic acid,3-[2-(acetyloxy)octyl]-, 1,2,3-propanetriyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Oxiraneoctanoic acid,3-[2-(acetyloxy)octyl]-, 1,2,3-propanetriyl ester (9CI)
• 2,3-bis[8-[3-(2-acetyloxyoctyl)oxiran-2-yl]octanoyloxy]propyl 8-[3-(2-acetyloxyoctyl)oxiran-2-yl]octanoate
• propane-1,2,3-triyl tris[3-(2-acetoxyoctyl)oxiran-2-octanoate]
• Propane-1,2,3-triyl tris(3-(2-acetoxyoctyl)oxiran-2-octanoate)
• propane-1,2,3-triyl tris(8-{3-[2-(acetyloxy)octyl]oxiran-2-yl}octanoate)
• EINECS 203-433-5
• DTXSID901019007
• 106-80-9
• NS00041338

• Inchi： 1S/C63H110O15/c1-7-10-13-25-34-51(72-48(4)64)43-58-55(76-58)37-28-19-16-22-31-40-61(67)70-46-54(75-63(69)42-33-24-18-21-30-39-57-60(78-57)45-53(74-50(6)66)36-27-15-12-9-3)47-71-62(68)41-32-23-17-20-29-38-56-59(77-56)44-52(73-49(5)65)35-26-14-11-8-2/h51-60H,7-47H2,1-6H3
• InChI Key： DGIWOGQHXKIJCM-UHFFFAOYSA-N
• SMILES： O1C(CCCCCCCC(=O)OC(COC(CCCCCCCC2C(CC(CCCCCC)OC(C)=O)O2)=O)COC(CCCCCCCC2C(CC(CCCCCC)OC(C)=O)O2)=O)C1CC(CCCCCC)OC(C)=O

Computed Properties

• Exact Mass: 1106.7848
• Monoisotopic Mass: 1106.78447280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 78
• Rotatable Bond Count: 59
• Complexity: 1540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 16.7
• Topological Polar Surface Area: 195Ų

Experimental Properties

• Color/Form: Not determined
• PSA: 195.39
• Solubility: Not determined